Cas no 320785-95-3 (2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid)
320785-95-3 structure
Product Name:2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid
CAS No:320785-95-3
MF:C14H10F3NO2
MW:282.236075878143
CID:301302
Update Time:2023-08-02
2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid Chemical and Physical Properties
Names and Identifiers
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- Benzoic-2-d acid,6-[[3-(trifluoromethyl)phenyl]amino]- (9CI)
- benzoic-2-d acid,6-[[3-(trifluoromethyl)phenyl]amino]-
- 2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid
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- Inchi: 1S/C14H10F3NO2/c15-14(16,17)9-4-3-5-10(8-9)18-12-7-2-1-6-11(12)13(19)20/h1-8,18H,(H,19,20)/i6D
- InChI Key: LPEPZBJOKDYZAD-RAMDWTOOSA-N
- SMILES: FC(C1C=CC=C(C=1)NC1C=CC=C([2H])C=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 282.073
- Monoisotopic Mass: 282.073
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 49.3
2-Deuterio-6-[3-(trifluoromethyl)anilino]benzoic acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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